Cas no 1217531-78-6 (BOC-(2S,3RS)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID)

• Product Name: BOC-(2S,3RS)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID
• CAS No: 1217531-78-6
• MF: C₁₁H₂₁NO₅
• MW: 247.29
• CID: 1213203
• PubChem ID: 46737413
• Update Time: 2024-11-04

BOC-(2S,3RS)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2S)-3-Hydroxy-4-methyl-2-({[(2-methyl-2-propanyl)oxy]carbonyl}am ino)pentanoic acid (non-preferred name)
• Boc-(2S,3RS)-2-amino-3-hydroxy-4-methylpentanoicacid
• BOC-(2S,3RS)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID
• (2S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-HYDROXY-4-METHYLPENTANOIC ACID
• (2S)-3-hydroxy-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• SCHEMBL2367359
• AKOS016344240
• 1217531-78-6
• (2S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-4-methylpentanoic acid

• MDL： MFCD02682586
• Inchi： 1S/C11H21NO5/c1-6(2)8(13)7(9(14)15)12-10(16)17-11(3,4)5/h6-8,13H,1-5H3,(H,12,16)(H,14,15)/t7-,8?/m0/s1
• InChI Key： ISRKGGQOVLQWDW-JAMMHHFISA-N
• SMILES： [C@@H](C(=O)O)(C(O)C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives